Cas no 769171-68-8 (Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl-)

• Product Name: Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl-
• CAS No: 769171-68-8
• MF: C₂₁H₁₆N₄O
• MW: 340.377943992615
• CID: 537027
• PubChem ID: 136229927
• Update Time: 2025-04-19

Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl-
• 2-(1H-benzimidazol-2-yl)-6-(1,3-dihydrobenzimidazol-2-ylidene)-4-methylcyclohexa-2,4-dien-1-one
• 2-(1H-Benzimidazol-2-yl)-6-(1,3-dihydro-2H-benzimidazol-2-ylidene)-4-methylcyclohexa-2,4-dien-1-one
• DTXSID50824314
• 769171-68-8

• Inchi： 1S/C21H16N4O/c1-12-10-13(20-22-15-6-2-3-7-16(15)23-20)19(26)14(11-12)21-24-17-8-4-5-9-18(17)25-21/h2-11,26H,1H3,(H,22,23)(H,24,25)
• InChI Key： XWGHLAQUXMGEAR-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1C1=NC2C=CC=CC=2N1)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 340.13258
• Monoisotopic Mass: 340.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 77.59